N-[(3-isobutyl-1,2,4-oxadiazol-5-yl)methyl]-N,1-dimethyl-2-azepanecarboxamide

• IUPAC Name: N,1-dimethyl-N-[[3-(2-methylpropyl)-1,2,4-oxadiazol-5-yl]methyl]azepane-2-carboxamide
• InChI: InChI=1S/C16H28N4O2/c1-12(2)10-14-17-15(22-18-14)11-20(4)16(21)13-8-6-5-7-9-19(13)3/h12-13H,5-11H2,1-4H3
• InChI Key: SFQGNMWZRXUXJQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=NOC(=N1)CN(C)C(=O)C2CCCCCN2C
• Molecular Formula: C16H28N4O2
• Molecular Weight: 308.42 g/mol

Description

Synthesis Analysis

The synthesis of 1,3,4-oxadiazoles, including compounds similar to the subject chemical, often involves reactions of dimethylamino derivatives with carbohydrazides or other nitrogen-rich precursors. For example, 3-Dimethylamino-2,2-dimethyl-2H-azirine reacts with aromatic carbohydrazides to yield 1,3,4-oxadiazoles, demonstrating a pathway that may be relevant to the synthesis of our compound of interest (Link, 1978).

Molecular Structure Analysis

Detailed structure elucidation processes, such as those involving NMR spectroscopic and mass spectrometric techniques, are critical in determining the specific configuration and substituents of complex molecules. Studies have shown the importance of comparing predicted and observed chemical shifts to confirm molecular structures (Girreser, Rösner, & Vasilev, 2016).

Chemical Reactions and Properties

Research on oxadiazole derivatives, including those structurally related to the compound , highlights the diversity of chemical reactions they can undergo. These reactions often lead to the formation of novel compounds with significant chemical properties, such as antimycobacterial activity, which may be of interest in exploring the functional capacity of our specific compound (Ahsan et al., 2012).

Physical Properties Analysis

While specific studies on the physical properties of "N-[(3-isobutyl-1,2,4-oxadiazol-5-yl)methyl]-N,1-dimethyl-2-azepanecarboxamide" are not directly available, related research on oxadiazole derivatives provides insights into their general characteristics. These compounds often exhibit notable physical properties due to their heterocyclic structure, influencing their solubility, melting points, and stability.

Chemical Properties Analysis

The chemical properties of oxadiazole derivatives are greatly influenced by their molecular structure. Research indicates that these compounds can exhibit a range of chemical behaviors, including interactions with biological targets, reactivity towards various chemical reagents, and the ability to undergo diverse chemical transformations. The antimycobacterial activity of certain oxadiazole derivatives highlights the potential biological relevance of these chemical properties (Ahsan et al., 2012).

Safety and Hazards

The compound is classified under GHS07 for safety. The hazard statements include H315 (causes skin irritation), H317 (may cause an allergic skin reaction), and H319 (causes serious eye irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), and wearing protective gloves/protective clothing/eye protection/face protection (P280).

Future Directions

Oxadiazole derivatives, including the compound , have shown potential in various fields, especially in drug discovery. They are represented in many experimental, investigational, and marketed drugs. Future research could focus on exploring the biological activities of these compounds and developing efficient synthetic methods for their preparation.